Cas no 2094853-46-8 (5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide
• CAS No: 2094853-46-8
• MF: C₁₄H₁₉Cl₂N₃O
• MW: 316.226161241531
• CID: 6106458
• PubChem ID: 125420344
• Update Time: 2025-06-11

5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2094853-46-8
• 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide
• AKOS033885104
• 5,6-dichloro-N-[2-[cyclopropyl(methyl)amino]ethyl]-N,2-dimethylpyridine-3-carboxamide
• EN300-6679551
• Z2379495979

• Inchi： 1S/C14H19Cl2N3O/c1-9-11(8-12(15)13(16)17-9)14(20)19(3)7-6-18(2)10-4-5-10/h8,10H,4-7H2,1-3H3
• InChI Key： IYFGEWYGZHZOCL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C)C(=C1)C(N(C)CCN(C)C1CC1)=O)Cl

Computed Properties

• Exact Mass: 315.0905176g/mol
• Monoisotopic Mass: 315.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.4Ų

Additional information on 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide

Introduction to 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide (CAS No. 2094853-46-8)

5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide (CAS No. 2094853-46-8) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including chloro substituents and a pyridine core, makes it a versatile building block for synthesizing novel bioactive molecules.

The compound's structure is particularly noteworthy due to the incorporation of a cyclopropyl(methyl)amino side chain, which is known for its ability to enhance binding affinity and selectivity in biological targets. This feature has been extensively studied in recent years, as it provides a unique scaffold for designing molecules with improved pharmacokinetic properties. The pyridine-3-carboxamide moiety further contributes to the compound's potential by offering a hydrogen bonding network that can interact with various biological receptors.

In the realm of contemporary research, 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide has been investigated for its potential applications in addressing complex diseases. Recent studies have highlighted its role in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention. For instance, researchers have explored its interactions with kinases and other signaling proteins, demonstrating its ability to disrupt aberrant signaling pathways associated with cancer and inflammatory disorders.

The compound's dual functionality, stemming from the chloro substituents and the amide group, allows for diverse chemical modifications. This flexibility has enabled scientists to derivatize the molecule into more complex structures with enhanced bioavailability and target specificity. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they meet stringent pharmacological standards.

One of the most compelling aspects of 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide is its potential in combination therapy. The ability to design molecules that can act synergistically with existing drugs has become a cornerstone of modern medicine. By leveraging the unique structural features of this compound, researchers aim to develop multi-target inhibitors that can address multiple aspects of a disease simultaneously. This approach has shown promise in preclinical trials, where combinations of drugs have demonstrated superior efficacy compared to single-agent therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity. These methodologies underscore the importance of cutting-edge synthetic chemistry in developing novel pharmaceuticals.

From a computational chemistry perspective, 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding mode with biological targets at an atomic level. By integrating experimental data with computational predictions, researchers can refine their understanding of how this compound interacts with proteins and nucleic acids. Such insights are crucial for designing next-generation drugs with improved therapeutic profiles.

The pharmacological properties of this compound have also been explored in vitro using various cell-based assays. These assays have provided valuable insights into its potential as an anti-inflammatory agent and an inhibitor of pathogenic enzymes. The results from these studies have laid the groundwork for further preclinical development and eventual clinical trials.

In conclusion, 5,6-dichloro-N-{2-[cyclopropyl(methyl)amino]ethyl}-N,2-dimethylpyridine-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.